Cas no 102489-37-2 (Acetylenedicarboxamide)

• Product Name: Acetylenedicarboxamide
• CAS No: 102489-37-2
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 2354814
• Update Time: 2023-08-07

Acetylenedicarboxamide Chemical and Physical Properties

Names and Identifiers

• Cellocidin
• 2-Butynediamide
• Lenamycin
• but-2-ynediamide
• Aquamycin
• Renamycin
• Acetylene dicarboxamide
• Acetylenedicarboxylic acid diamide
• Acetylendicarbonsaeureamid
• Acetylendicarbonsaeureamid [German]
• NSC65381
• 1K327HA41T
• WLN: ZV1UU1VZ
• Acetylendicarboxamid
• NCIMech_000799
• But-2-ynedioic acid diamide
• JBTGHKUTYAMZEZ-UHFFFAOYSA-N
• NSC38643
• CC
• Acetylenedicarboxamide

• Inchi： 1S/C4H4N2O2/c5-3(7)1-2-4(6)8/h(H2,5,7)(H2,6,8)
• InChI Key： JBTGHKUTYAMZEZ-UHFFFAOYSA-N
• SMILES： O=C(C#CC(N)=O)N
• BRN： 1756134

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 86.2

Experimental Properties

• Density: 1.41g/cm3
• Melting Point: 179 °C
• Boiling Point: 294°C at 760 mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.56